Cas no 5280-98-8 (Phenol,2-(4,6-dimethyl-1,3,5-triazin-2-yl)-5-ethoxy-)

• Product name: Phenol,2-(4,6-dimethyl-1,3,5-triazin-2-yl)-5-ethoxy-
• CAS No: 5280-98-8
• MF: C₁₄H₁₉N₃S
• MW: 261.385761499405
• CID: 381589
• PubChem ID: 5331718

Phenol,2-(4,6-dimethyl-1,3,5-triazin-2-yl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(4,6-dimethyl-1,3,5-triazin-2-yl)-5-ethoxy-
• 1-[(E)-hex-5-en-2-ylideneamino]-3-(3-methylphenyl)thiourea
• 5280-98-8
• DTXSID50416278
• AKOS000530259
• BAS 00511014

• Inchi： InChI=1S/C14H19N3S/c1-4-5-8-12(3)16-17-14(18)15-13-9-6-7-11(2)10-13/h4,6-7,9-10H,1,5,8H2,2-3H3,(H2,15,17,18)/b16-12+
• InChI Key： GTUYFTJQKZZMOY-FOWTUZBSSA-N
• SMILES： CC1=CC(=CC=C1)NC(=S)NN=C(C)CCC=C

Computed Properties

• Exact Mass: 261.13017
• Monoisotopic Mass: 261.129968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: 3.1

Experimental Properties

• Density: 1.04
• Boiling Point: 364.9°C at 760 mmHg
• Flash Point: 174.5°C
• Refractive Index: 1.557
• PSA: 36.42